Cas no 1422969-52-5 ((2?R,4aR,8aS,9aS)-9a-hydroxy-3,8a-dimethyl-4,4a,9,9a-tetrahydro-2H-spiro[naphtho[2,3-b]furan-5,2?-oxirane]-2,6(8aH)-dione)

(2?R,4aR,8aS,9aS)-9a-hydroxy-3,8a-dimethyl-4,4a,9,9a-tetrahydro-2H-spiro[naphtho[2,3-b]furan-5,2?-oxirane]-2,6(8aH)-dione structure
1422969-52-5 structure
Product name:(2?R,4aR,8aS,9aS)-9a-hydroxy-3,8a-dimethyl-4,4a,9,9a-tetrahydro-2H-spiro[naphtho[2,3-b]furan-5,2?-oxirane]-2,6(8aH)-dione
CAS No:1422969-52-5
MF:C15H16O5
MW:276.284544944763
CID:2035898

(2?R,4aR,8aS,9aS)-9a-hydroxy-3,8a-dimethyl-4,4a,9,9a-tetrahydro-2H-spiro[naphtho[2,3-b]furan-5,2?-oxirane]-2,6(8aH)-dione Chemical and Physical Properties

Names and Identifiers

    • (2?R,4aR,8aS,9aS)-9a-hydroxy-3,8a-dimethyl-4,4a,9,9a-tetrahydro-2H-spiro[naphtho[2,3-b]furan-5,2?-oxirane]-2,6(8aH)-dione
    • linderolide J
    • Inchi: InChI=1S/C15H16O5/c1-8-9-5-10-13(2,6-15(9,18)20-12(8)17)4-3-11(16)14(10)7-19-14/h3-4,10,18H,5-7H2,1-2H3
    • InChI Key: VGRZUNUFCSDZCJ-UHFFFAOYSA-N
    • SMILES: CC1=C2CC3C4(CO4)C(=O)C=CC3(C)CC2(O)OC1=O |c:1,11|

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